Cas no 1214238-11-5 (3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride)

• Product Name: 3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride
• CAS No: 1214238-11-5
• MF: C₈H₈ClFN₂O
• MW: 202.613324165344
• MDL: MFCD11841257
• CID: 4578197
• Update Time: 2025-06-08

3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-5-FLUORO-1,3-DIHYDRO-2H-INDOL-2-ONE HYDROCHLORIDE
• 3-amino-5-fluoroindolin-2-one hydrochloride
• 3-amino-5-fluoro-1,3-dihydroindol-2-one;hydrochloride
• SB65641
• 3-amino-5-fluoro-1,3-dihydro-2H-indol-2-one HCl
• 3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride, AldrichCPR
• 3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride

• MDL： MFCD11841257
• Inchi： 1S/C8H7FN2O.ClH/c9-4-1-2-6-5(3-4)7(10)8(12)11-6;/h1-3,7H,10H2,(H,11,12);1H
• InChI Key： IYSPEEOQVUUCEM-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)C(C(N2)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride

Comprehensive Overview of 3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride (CAS No. 1214238-11-5)

3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride (CAS No. 1214238-11-5) is a fluorinated indole derivative with significant potential in pharmaceutical and biochemical research. This compound, often referred to as a fluoroindolone, has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of both amino and fluoro groups in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

The chemical structure of 3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride features a 2-oxindole core, a motif commonly found in natural products and synthetic drugs. The 5-fluoro substitution enhances its metabolic stability and bioavailability, while the 3-amino group provides a reactive site for further derivatization. Researchers are particularly interested in its potential role in modulating protein-protein interactions and enzyme activity, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for fluorinated heterocycles like 3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride has surged, driven by their utility in cancer research and neurodegenerative disease studies. The compound's ability to cross the blood-brain barrier (BBB) has also sparked interest in its potential for treating central nervous system (CNS) disorders. This aligns with the growing focus on blood-brain barrier penetration in drug development, a topic frequently searched in scientific databases and AI-driven research platforms.

From a synthetic chemistry perspective, 3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride serves as a valuable building block for constructing more complex molecules. Its hydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions. This characteristic is particularly relevant for researchers exploring green chemistry and sustainable synthesis methods, which are hot topics in modern pharmaceutical manufacturing.

The compound's mechanism of action and biological targets are still under investigation, but preliminary studies suggest it may interact with kinase enzymes and G-protein-coupled receptors (GPCRs). These findings resonate with the broader scientific community's interest in signal transduction pathways and targeted drug delivery, as evidenced by the high search volume for these terms in academic and industry circles.

Quality control and analytical characterization of 3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride are critical for ensuring its reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. These methods are frequently searched by quality assurance professionals and analytical chemists, reflecting the compound's importance in pharmaceutical quality standards.

As the pharmaceutical industry continues to explore small-molecule therapeutics, compounds like 3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride are likely to play an increasingly prominent role. Its combination of fluorine chemistry and indole scaffold offers a promising avenue for addressing unmet medical needs, particularly in oncology and neurology. This aligns with the current emphasis on drug repurposing and multi-target therapies, which are widely discussed in both academic literature and industry reports.

In conclusion, 3-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one hydrochloride (CAS No. 1214238-11-5) represents a compelling area of research with broad implications for drug discovery and development. Its unique structural features, combined with the growing interest in fluorinated pharmaceuticals and heterocyclic chemistry, position it as a compound of significant scientific and therapeutic potential. Future studies will likely explore its applications in combinatorial chemistry and high-throughput screening, further solidifying its role in advancing modern medicine.